BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of KT-90: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: KT-90

Cat. No.: B166178

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This document provides essential safety and logistical information for the disposal
of KT-90, a liquid terpene resin. Adherence to these procedures is critical for minimizing
environmental impact and maintaining workplace safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for KT-90 and wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat. Handle KT-90 in a well-ventilated area to avoid
inhalation of any potential vapors. In case of a spill, absorb the liquid with an inert material
(e.g., vermiculite, dry sand) and place it in a sealed, labeled container for disposal.

Quantitative Data Summary

The following table summarizes the typical properties of terpene resins, the class of chemical to
which KT-90 belongs. This data is essential for understanding the material's characteristics for
safe handling and disposal.
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Property Value

Physical State Liquid

Appearance Varies (typically light-colored)
Odor Low to perceptible odor
Solubility in Water Insoluble

Boiling Point/Range Not applicable

Flash Point Not available

Auto-ignition Temp. Not available

Disposal Procedures for KT-90

The appropriate disposal method for KT-90 is contingent on its state: uncured (liquid) or cured
(solid).

Uncured (Liquid) KT-90

Uncured KT-90 is considered chemical waste and must be disposed of accordingly.

Step 1: Containerization and Labeling

Carefully pour the liquid KT-90 into a designated, leak-proof chemical waste container.

Ensure the container is compatible with terpene resins.

Securely seal the container.

Label the container clearly as "Hazardous Waste: KT-90 (Liquid Terpene Resin)" and include
the date of accumulation.

Step 2: Storage
» Store the sealed container in a designated hazardous waste accumulation area.

e This area should be well-ventilated, cool, and dry, away from sources of ignition.
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Step 3: Professional Disposal

» Arrange for the collection and disposal of the container by a licensed chemical waste
disposal company.

e Do not pour liquid KT-90 down the drain or dispose of it with general laboratory trash.[1]

Cured (Solid) KT-90

Once KT-90 is fully cured and solidified, it is generally considered non-hazardous.
Step 1: Ensure Complete Curing

o Follow the manufacturer's instructions to ensure the KT-90 has completely polymerized and
solidified.

e The cured material should be hard and not tacky to the touch.
Step 2: Disposal

¢ Once fully cured, the solid KT-90 can be disposed of in the regular solid waste stream
(general trash).[2][3]

e Itis recommended to place the cured material in a sealed bag before discarding it.

Experimental Protocols

The procedures outlined above are based on standard hazardous waste management
protocols for chemicals of this type. Specific experimental use of KT-90 will dictate the nature of
the waste generated (e.g., mixtures with other chemicals). In such cases, the disposal protocol
must consider all components of the waste mixture. Always consult your institution's
Environmental Health and Safety (EHS) department for guidance on disposing of chemical
mixtures.

KT-90 Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of KT-90.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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